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Compound of Interest

Compound Name:
2-Fluoro-3,4-dimethoxybenzoic

acid

CAS No.: 2967-96-6

Cat. No.: B3050905

Get Quote

Executive Summary & Immediate Action Card
Status: Hazardous Chemical Waste (Irritant, Organic Acid) Primary Disposal Method: High-

Temperature Incineration (with HF scrubbing) Critical Restriction: Do NOT dispose of down the

drain or in general trash.
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Scenario Immediate Action

Minor Spill (<5 g)

1. Isolate area. 2. Wear nitrile gloves + safety

glasses + N95 mask. 3. Sweep carefully to

avoid dust.[1] 4. Place in a sealed hazardous

waste bag.

Skin Contact
Wash with soap and water for 15 minutes. If

irritation persists, seek medical aid.

Eye Contact

Rinse cautiously with water for 15 minutes.

Remove contact lenses.[1] Seek medical

attention.

Fire

Use dry chemical, CO₂, or water spray. Warning:

Combustion releases toxic Hydrogen Fluoride

(HF) gas.

Chemical Profile & Hazard Assessment
To ensure safe disposal, one must understand the chemical's behavior. As a fluorinated

derivative of veratric acid (3,4-dimethoxybenzoic acid), this compound shares specific stability

and reactivity profiles with its structural analogs.[2]

Chemical Name: 2-Fluoro-3,4-dimethoxybenzoic acid[2][3]

Chemical Class: Fluorinated Aromatic Carboxylic Acid

Physical State: Solid (Crystalline powder)

Acidity (pKa): ~3.5 – 4.0 (Estimated based on benzoic acid derivatives)

Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); sparingly soluble in water.

Hazard Classification (GHS)
Based on Structure-Activity Relationships (SAR) of fluorinated benzoic acids (e.g., CAS 394-

42-3, 93-07-2) [1, 2].[2]
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H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Expert Insight: The presence of the fluorine atom at the ortho position increases the lipophilicity

and potentially the acidity compared to the non-fluorinated parent. Upon thermal decomposition

(incineration), the fluorine substituent will generate Hydrogen Fluoride (HF). This dictates that

the waste must be sent to a facility equipped with acid gas scrubbers.

Pre-Disposal Handling & Segregation
Proper segregation is the single most effective way to prevent laboratory accidents.

Segregation Rules
Incompatible With: Strong oxidizers (e.g., Nitric Acid, Peroxides), Strong Bases (exothermic

neutralization).

Storage: Store in a cool, dry place away from heat sources.

Container: High-Density Polyethylene (HDPE) or Glass.[2]

Waste Stream Decision Tree
The following workflow illustrates how to categorize the waste based on its state.
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Waste Generation:
2-Fluoro-3,4-dimethoxybenzoic acid
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Click to download full resolution via product page

Figure 1: Waste segregation logic flow. Note that while the solute contains fluorine, the

"Halogenated" waste stream designation is strictly determined by the solvent used (e.g., DCM).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired reagents, weighing boat residues, or contaminated solid media.

Container Selection: Use a wide-mouth HDPE jar or a dedicated solid waste drum.
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Labeling: Attach a hazardous waste tag.

Chemical Name: Write fully: "2-Fluoro-3,4-dimethoxybenzoic acid".

Hazards: Check "Irritant" and "Toxic".[1]

Constituents: 100%.

Secondary Containment: If the primary container is a bag (e.g., spill debris), place it inside a

rigid container to prevent puncture.

Storage: Keep the container closed at all times except when adding waste.

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures or mother liquors.

pH Check: Ensure the solution is not dangerously reactive. If the solution is highly acidic (pH

< 2) due to added mineral acids, neutralize slowly to pH 5-9 before combining with organic

waste solvents to prevent drum corrosion, unless your facility has a dedicated acid-waste

stream.[2]

Solvent Compatibility:

If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.

If dissolved in Acetone/Methanol/DMSO: Dispose in Non-Halogenated Organic Waste.

Note: The fluorine atom on the benzoic acid ring does not automatically classify the entire

solvent stream as halogenated under EPA rules, but adding it to the halogenated stream is

the safest default if unsure [3].

Labeling: List all solvents and the approximate concentration of the benzoic acid derivative.

Protocol C: Empty Containers
Triple Rinse: Triple rinse the empty reagent bottle with a solvent capable of dissolving the

residue (e.g., Ethanol or Acetone).
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Rinsate Disposal: Pour the rinsate into the appropriate liquid waste container (Protocol B).

Defacing: Deface the label and mark "EMPTY".

Disposal: Discard the clean, empty bottle in glass recycling or trash, depending on local

facility rules.

Regulatory Compliance & Professional Disposal
Why Incineration? Landfilling fluorinated organics is discouraged due to their environmental

persistence. The preferred method is High-Temperature Incineration.[2]

Mechanism: Combustion at >1000°C breaks the C-F bond.

Scrubbing: The facility captures the resulting HF gas using alkaline scrubbers (e.g., Calcium

Carbonate), preventing acid rain formation.

RCRA Classification (USA)

This specific compound is likely not P-listed or U-listed.[2]

It typically falls under D001 (Ignitable) if in flammable solvent.

If pure, it is classified as Non-Regulated Chemical Waste by the EPA but must still be

managed as hazardous by the generator due to GHS irritant properties [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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